Cas no 38966-29-9 (5'-Inosinicacid, calcium salt (1:?))

• Product Name: 5'-Inosinicacid, calcium salt (1:?)
• CAS No: 38966-29-9
• MF: C₁₀H₁₁CaN₄O₈P
• MW: 386.268101930618
• CID: 293275
• PubChem ID: 135565141
• Update Time: 2025-04-19

5'-Inosinicacid, calcium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinicacid, calcium salt (1:?)
• CALCIUM 5-INOSINATE
• calcium,[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl phosphate
• 5'-Inosinicacid, calcium salt (9CI)
• Calcium inosinate
• UNII-DE2I245H9C
• 38966-29-9
• SCHEMBL1030877
• Q725037
• 5'-Inosinic acid, calcium salt (1:1)
• 3387-37-9
• INS-633
• Calcium 5'-O-phosphonatoinosine
• 5'-Inosinicacid,calcium salt
• Ins No.633
• Inosinic acid, calcium salt
• Calcium 5'-inosinate
• DE2I245H9C
• inosine monophosphate calcium
• E-633
• Calcium inosine-5'-monophosphate
• calcium;[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl phosphate
• DTXSID00628642

• Inchi： 1S/C10H13N4O8P.Ca/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);/q;+2/p-2/t4-,6-,7-,10-;/m1./s1
• InChI Key： ZLHWLLPKQPKYJD-MCDZGGTQSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 385.9940412g/mol
• Monoisotopic Mass: 385.9940412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 195.75000
• LogP: -0.86320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates